Cas no 2580217-07-6 (3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis)

• Product Name: 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis
• CAS No: 2580217-07-6
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 6406883
• PubChem ID: 165463115
• Update Time: 2025-11-04

3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis Chemical and Physical Properties

Names and Identifiers

• 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis
• 2138157-60-3
• 2580217-07-6
• EN300-22996463
• 3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]prop-2-ynoic acid
• EN300-767863
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]prop-2-ynoic acid

• Inchi： 1S/C22H19NO4/c24-21(25)10-9-14-11-15(12-14)23-22(26)27-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,11-13H2,(H,23,26)(H,24,25)
• InChI Key： AXZAYROTHMCPJB-UHFFFAOYSA-N
• SMILES： O(C(NC1CC(C#CC(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.13140809g/mol
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis

Comprehensive Analysis of 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis (CAS No. 2580217-07-6)

The compound 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis (CAS No. 2580217-07-6) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclobutyl core and a prop-2-ynoic acid moiety, makes it a valuable building block for drug discovery. The inclusion of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

In recent years, the demand for Fmoc-protected amino acids and derivatives like 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis has surged due to the growing interest in peptide-based therapeutics. Peptides are increasingly recognized for their high specificity and low toxicity, making them attractive candidates for treating diseases such as cancer, diabetes, and autoimmune disorders. Researchers are particularly interested in the cis configuration of this compound, as it offers distinct stereochemical properties that can influence binding affinity and metabolic stability.

The synthesis of 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis involves multi-step organic reactions, including cyclobutane ring formation and Fmoc protection. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's CAS No. 2580217-07-6 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets. Its molecular formula and weight are critical for analytical purposes, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

One of the most searched questions in the field of peptide chemistry is: "How does the Fmoc group enhance peptide synthesis?" The answer lies in the group's ability to protect amino acids during coupling reactions while being easily removed under mild basic conditions. This property is particularly advantageous for 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis, as it allows for efficient incorporation into peptide chains without side reactions. Additionally, the compound's prop-2-ynoic acid segment can be leveraged for click chemistry, enabling conjugation with other biomolecules for targeted drug delivery.

From an SEO perspective, keywords like "Fmoc-protected cyclobutyl derivatives" and "peptide synthesis building blocks" are highly relevant to this compound. These terms align with current trends in biotechnology, where researchers are exploring novel scaffolds to improve peptide stability and bioavailability. The cis configuration of 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid also attracts attention due to its potential to mimic natural protein conformations, a hot topic in structural biology.

In conclusion, 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylprop-2-ynoic acid, cis (CAS No. 2580217-07-6) represents a cutting-edge tool for advancing peptide-based drug development. Its combination of Fmoc protection, cyclobutyl rigidity, and alkyne functionality offers unparalleled versatility in medicinal chemistry. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this will play a pivotal role in designing next-generation therapeutics.